Cas no 27750-19-2 (2-Butenoic acid,3-(acetyloxy)-, ethyl ester, (E)- (9CI))

2-Butenoic acid,3-(acetyloxy)-, ethyl ester, (E)- (9CI) structure
27750-19-2 structure
Product Name:2-Butenoic acid,3-(acetyloxy)-, ethyl ester, (E)- (9CI)
CAS No:27750-19-2
MF:C8H12O4
MW:172.178483009338
CID:280859
PubChem ID:6062768
Update Time:2025-04-19

2-Butenoic acid,3-(acetyloxy)-, ethyl ester, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,3-(acetyloxy)-, ethyl ester, (E)- (9CI)
    • DIMETHYL 3-METHYL-TRANS-1,2-CYCLOPROPANEDICARBOXYLATE
    • ethyl-β-acetoxycrotonate
    • (E)-3-Acetoxy-2-butensaeureethylester
    • (E)-β-Acetoxy-crotonsaeureethylester
    • ethyl 3-acetoxy-2-butenoate
    • trans-3-acetoxycrotonate
    • trans-β-Acetoxycrotonsaeureethylester
    • trans-β-Acetoxy-ethylcrotonat
    • EINECS 248-011-1
    • EINECS 249-519-6
    • 2-Butenoic acid, 3-(acetyloxy)-, ethyl ester, (Z)-
    • VSCUAMOPAHJJTA-AATRIKPKSA-N
    • Ethyl 3-(acetoxy)isocrotonate
    • 29214-62-8
    • NSC 167587
    • ethyl 3-acetoxybut-2-enoate
    • 26805-39-0
    • 2-Butenoic acid, 3-(acetyloxy)-, ethyl ester, (E)-
    • DTXSID401226669
    • 2-Butenoic acid, 3-(acetyloxy)-, ethyl ester
    • NS00084381
    • EINECS 248-635-4
    • 27750-19-2
    • Inchi: 1S/C8H12O4/c1-4-11-8(10)5-6(2)12-7(3)9/h5H,4H2,1-3H3/b6-5+
    • InChI Key: VSCUAMOPAHJJTA-AATRIKPKSA-N
    • SMILES: O(C(/C=C(\C)/OC(C)=O)=O)CC

Computed Properties

  • Exact Mass: 172.07400
  • Monoisotopic Mass: 172.073559
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.069
  • Boiling Point: 215.4°Cat760mmHg
  • Flash Point: 98.6°C
  • Refractive Index: 1.441
  • PSA: 52.60000
  • LogP: 1.01640

2-Butenoic acid,3-(acetyloxy)-, ethyl ester, (E)- (9CI) Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.